Cas no 2680895-60-5 (3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680895-60-5
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5636899
• PubChem ID: 165931135
• Update Time: 2025-05-26

3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid
• 2680895-60-5
• EN300-28287822
• 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C13H14F3NO3/c1-8(2)12(11(19)20,9-6-4-3-5-7-9)17-10(18)13(14,15)16/h3-8H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： BCPWOXRCINSLCV-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(C1C=CC=CC=1)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680895-60-5)

3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680895-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of an amide group linked to a branched aliphatic chain, which is further substituted with a phenyl ring and a methyl group. The incorporation of a 2,2,2-trifluoroacetamide moiety introduces fluorine atoms into the molecular structure, which is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity to biological targets.

The synthesis and characterization of 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid have been extensively studied in academic and industrial research settings. The presence of the trifluoroacetamide group imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological receptors with high precision. These studies have revealed that the trifluoroacetamide moiety can significantly influence the pharmacokinetic profile of drug candidates by modulating their solubility, lipophilicity, and metabolic degradation pathways.

In the context of modern drug discovery, 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid has been explored as a potential precursor for designing molecules targeting neurological disorders. The phenyl ring and the branched aliphatic chain contribute to the compound's ability to cross the blood-brain barrier, which is a critical requirement for many central nervous system (CNS) drugs. Furthermore, preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings have prompted further investigation into the structural optimization of 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid derivatives to enhance their therapeutic efficacy.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties due to their ability to influence molecular interactions at both the atomic and electronic levels. In particular, the trifluoroacetamide group in 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid has been shown to enhance binding affinity through increased hydrogen bonding capacity and reduced rotational freedom around certain bonds. This has been demonstrated in several high-throughput screening campaigns where this compound has emerged as a lead candidate for further development.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of fluorinated compounds. Traditional synthetic routes often involve hazardous reagents and generate significant waste byproducts. However, newer methodologies have been developed that utilize catalytic systems and solvent-free conditions to minimize environmental impact while maintaining high yields. For instance, transition metal-catalyzed reactions have enabled the efficient introduction of fluorine atoms into target molecules without compromising purity or yield. These advancements align with global efforts to promote sustainable chemical practices in pharmaceutical manufacturing.

The biological activity of 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid has been further investigated through structural analog studies. By systematically modifying various substituents on the molecule, researchers have been able to correlate specific structural features with observed pharmacological effects. For example, replacing the methyl group with an ethyl or propyl group has been found to alter both potency and selectivity towards certain biological targets. Such insights are crucial for rational drug design and have paved the way for more targeted therapeutic interventions.

The commercial significance of 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid cannot be overlooked. As demand for innovative pharmaceutical solutions grows, so does the need for high-quality intermediates like this one. Companies specializing in fine chemicals have recognized this trend and have invested heavily in optimizing synthetic routes to ensure consistent supply at competitive prices. Additionally, contract research organizations (CROs) are increasingly leveraging this compound as a starting point for custom synthesis projects tailored to client specifications.

Looking ahead, future research on 3-Methyl-2-phenyl-2-(2,2,2-trifluoroacetamido)butanoic acid is likely to focus on expanding its therapeutic applications through interdisciplinary collaboration between chemists、biologists、and clinicians. Advances in genomics and proteomics are expected to provide new insights into disease mechanisms，which could inspire novel drug candidates based on this scaffold. Moreover，the integration of artificial intelligence (AI) into drug discovery workflows promises to accelerate the identification of promising derivatives by predicting their biological activity with greater accuracy than traditional methods.

In conclusion,3-Methyl- ̈ - phenyl - ̈ - ( ̈ - , - - ) - butanoic acid CAS No . 2680895 - 60 - 5 represents a significant advancement in pharmaceutical chemistry . Its unique structural features make it a versatile intermediate with broad applications . As research continues , it is expected that new therapeutic opportunities will emerge , further solidifying its importance in modern drug development .